Cas no 1872262-69-5 (1,3-Dioxo-2,3-dihydro-1H-isoindol-2-YL oxolane-2-carboxylate)

• Product Name: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-YL oxolane-2-carboxylate
• CAS No: 1872262-69-5
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• CID: 6279206
• PubChem ID: 138969217
• Update Time: 2025-05-23

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-YL oxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT29442
• 1,3-Dioxoisoindolin-2-yl tetrahydrofuran-2-carboxylate
• 1872262-69-5
• MFCD32785652
• 1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL OXOLANE-2-CARBOXYLATE
• EN300-6513171
• 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-YL oxolane-2-carboxylate

• Inchi： 1S/C13H11NO5/c15-11-8-4-1-2-5-9(8)12(16)14(11)19-13(17)10-6-3-7-18-10/h1-2,4-5,10H,3,6-7H2
• InChI Key： HMQLJJPUSZLJTE-UHFFFAOYSA-N
• SMILES： O1CCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 261.06372245g/mol
• Monoisotopic Mass: 261.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-YL oxolane-2-carboxylate

Introduction to 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl oxolane-2-carboxylate (CAS No. 1872262-69-5)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl oxolane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1872262-69-5, is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound features a unique combination of an isoindole scaffold and an oxolane ring, which together create a versatile framework for further chemical modifications and biological evaluations. The presence of both a 1,3-dioxo (or β-keto) group and a carboxylate functionality makes this molecule a promising candidate for exploring novel pharmacophores.

The name long-tail keyword: "1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl oxolane-2-carboxylate" highlights its complex structural features, which are critical for understanding its potential applications. The isoindole moiety is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry, often found in biologically active natural products and synthetic drugs. For instance, derivatives of isoindole have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an oxolane ring into this structure introduces additional conformational flexibility and potential for further derivatization, making it an attractive scaffold for designing small-molecule inhibitors or probes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with biological targets with high accuracy. The 1,3-dioxo group in 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl oxolane-2-carboxylate is particularly interesting because it can act as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein binding pockets. This feature has been exploited in the design of kinase inhibitors and other enzyme-targeting molecules. Furthermore, the carboxylate group provides an acidic proton that can be exploited for prodrug strategies or pH-dependent drug release mechanisms.

In the context of drug discovery, the synthesis of this compound has been refined through modern catalytic methods that enhance efficiency and yield. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling or copper-mediated oxidation reactions, have been employed to construct the core heterocyclic framework. These methods not only improve synthetic accessibility but also allow for the introduction of diverse substituents at strategic positions within the molecule. Such structural modifications can fine-tune the pharmacological properties of the compound, including its solubility, bioavailability, and target specificity.

One of the most compelling aspects of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl oxolane-2-carboxylate is its potential as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity toward specific biological targets. For example, studies have shown that derivatives of this compound can modulate the activity of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to modify both the isoindole and oxolane moieties allows for extensive structural exploration, enabling the identification of novel lead compounds through high-throughput screening or rational design approaches.

The chemical reactivity of the oxolane ring in particular has been explored as a means to generate bioactive molecules with unique spatial orientations. This ring system can be functionalized at multiple positions to introduce pharmacophoric elements that interact with biological targets in specific ways. For instance, epoxy or aziridine functionalities can be incorporated into the oxolane ring to enable covalent bonding with nucleophilic residues in protein active sites. Such modifications have been successfully applied in the development of protease inhibitors and other enzyme-targeting agents.

Recent publications highlight the use of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl oxolane-2-carboxylate as a precursor in combinatorial chemistry libraries designed for high-throughput screening (HTS). These libraries allow researchers to rapidly evaluate thousands of compounds against biological targets without extensive synthetic effort. The structural diversity provided by this scaffold has led to several hits with promising activity profiles in preclinical studies. Moreover, computational techniques such as molecular docking have been used to predict potential drug-like properties of derivatives before they are synthesized in the lab.

The versatility of this compound also extends to its potential applications in materials science and chemical biology. For example, functionalized derivatives can serve as probes for studying protein-ligand interactions or as substrates for enzyme mechanistic studies. The ability to precisely control molecular structure allows researchers to tailor physicochemical properties such as lipophilicity or charge distribution, which are critical factors in determining drug efficacy and pharmacokinetics.

In conclusion, 1 , 3 - Dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl oxolane - 2 - carboxylate ( CAS No . 1872262 - 69 - 5 ) represents a structurally fascinating molecule with significant potential in pharmaceutical research . Its unique combination of an isoindole scaffold and an oxolane ring provides a rich platform for synthetic innovation and biological evaluation . Ongoing studies continue to uncover new applications for this compound , reinforcing its importance as a key intermediate in medicinal chemistry and drug discovery efforts .